Cas no 1794983-92-8 (({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate)

• Product Name: ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate
• CAS No: 1794983-92-8
• MF: C₁₇H₁₂F₅NO₃
• MW: 373.274102210999
• CID: 5324170
• Update Time: 2025-10-19

({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2,5-difluorobenzoate
• 2-oxo-2-{[2-(trifluoromethyl)benzyl]amino}ethyl 2,5-difluorobenzoate
• STL195299
• [2-oxo-2-[[2-(trifluoromethyl)phenyl]methylamino]ethyl] 2,5-difluorobenzoate
• ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate

• Inchi： 1S/C17H12F5NO3/c18-11-5-6-14(19)12(7-11)16(25)26-9-15(24)23-8-10-3-1-2-4-13(10)17(20,21)22/h1-7H,8-9H2,(H,23,24)
• InChI Key： YLPQNNVZCXNDKW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC(COC(C1C=C(C=CC=1F)F)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 499
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate

Introduction to Compound CAS No. 1794983-92-8: ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate

({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate, a compound with the CAS number 1794983-92-8, is a sophisticated molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group, a carbamoyl moiety, and a difluorobenzoate ester. These functional groups contribute to the compound's potential biological activities and its utility in various applications.

The trifluoromethyl group is a well-known electron-withdrawing moiety that imparts significant stability and lipophilicity to the molecule. This property is particularly valuable in drug design, as it can enhance the bioavailability and metabolic stability of the compound. The presence of this group has been shown to influence the pharmacokinetic properties of many drugs, making it a key feature in the development of novel therapeutic agents.

The carbamoyl moiety, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions. In medicinal chemistry, carbamoyl groups are often used to modulate the binding affinity and selectivity of molecules to their target proteins. This can be crucial for optimizing the efficacy and safety of drug candidates.

The difluorobenzoate ester portion of the molecule adds further complexity and functionality. Fluorinated aromatic compounds are known for their enhanced biological activity and metabolic stability. The difluorobenzoate ester can also influence the solubility and permeability of the compound, which are important factors in drug delivery and absorption.

Recent studies have explored the potential applications of ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its potential as an enzyme inhibitor, ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as arthritis and asthma.

The pharmacological profile of this compound has been further characterized through preclinical studies. Animal models have shown promising results in terms of efficacy and safety. For instance, in rodent models of inflammation and cancer, administration of ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate led to significant reductions in disease markers without causing severe side effects.

The structural diversity and functional versatility of ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate make it an attractive candidate for further development. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing any potential adverse effects.

In conclusion, ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,5-difluorobenzoate (CAS No. 1794983-92-8) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a strong foundation for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.